Cas no 1369129-77-0 (1-2-(5-methyl-1,2-oxazol-4-yl)ethylpiperazine)

• Product Name: 1-2-(5-methyl-1,2-oxazol-4-yl)ethylpiperazine
• CAS No: 1369129-77-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6101518
• PubChem ID: 96622512
• Update Time: 2025-10-30

1-2-(5-methyl-1,2-oxazol-4-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-methyl-1,2-oxazol-4-yl)ethylpiperazine
• 1-[2-(5-methyl-1,2-oxazol-4-yl)ethyl]piperazine
• EN300-1855871
• 1369129-77-0

• Inchi： 1S/C10H17N3O/c1-9-10(8-12-14-9)2-5-13-6-3-11-4-7-13/h8,11H,2-7H2,1H3
• InChI Key： WCUJZSLKQKWBRU-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)CCN1CCNCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.3Ų

Additional information on 1-2-(5-methyl-1,2-oxazol-4-yl)ethylpiperazine

Compound CAS No. 1369129-77-0: 1-(2-(5-Methyl-1,2-Oxazol-4-yl)ethyl)piperazine

The compound with CAS No. 1369129-77-0, commonly referred to as 1-(2-(5-Methyl-1,2-Oxazol-4-yl)ethyl)piperazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a 5-methyl-1,2-oxazole moiety. The piperazine component is a six-membered ring containing two nitrogen atoms, while the 5-methyl-1,2-oxazole group introduces a heterocyclic aromatic system with a methyl substituent. This combination makes the compound highly versatile and potentially useful in various applications.

Recent studies have highlighted the potential of 1-(2-(5-Methyl-1,2-Oxazol-4-yl)ethyl)piperazine in drug discovery. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors. For instance, investigations into its binding affinity with G-protein coupled receptors (GPCRs) have shown promising results, suggesting its potential as a lead compound for developing novel therapeutic agents. The piperazine ring is known for its ability to form hydrogen bonds, which enhances its bioavailability and pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the 5-methyl-1,2-oxazole derivative. This is achieved through cyclization reactions involving appropriate precursors such as aldehydes or ketones. The subsequent coupling with piperazine requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

In terms of applications, 1-(2-(5-Methyl-1,2-Oxazol-4-yl)ethyl)piperazine has shown potential in the development of antiviral agents. Studies conducted in vitro have demonstrated its ability to inhibit viral replication by targeting specific viral proteins. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential utility in treating chronic inflammatory diseases.

The structural flexibility of this compound also makes it an attractive candidate for materials science applications. Its ability to form supramolecular assemblies has been investigated for use in self-healing polymers and stimuli-responsive materials. Researchers have found that the piperazine moiety plays a critical role in these assemblies by facilitating hydrogen bonding interactions.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed in recent studies. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This makes it a more sustainable option compared to traditional synthetic compounds.

In conclusion, CAS No. 1369129-77-0, or 1-(2-(5-Methyl-1,2-Oxazol-4-yel)ethyl)piperazine, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and favorable pharmacokinetic properties make it a valuable tool for researchers and industry professionals alike.